Cas no 877663-37-1 (Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]-)

Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]-, is a halogenated aromatic compound featuring both bromine and fluorine substituents, offering versatile reactivity for synthetic applications. The bromine atom at the 1-position provides a handle for nucleophilic substitution or metal-catalyzed coupling reactions, while the 3-fluorophenoxymethyl group introduces steric and electronic effects that can influence regioselectivity in further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic intermediates are valued for their metabolic stability and bioactivity. Its well-defined structure ensures consistent performance in cross-coupling and functionalization reactions, making it a reliable building block for complex molecule synthesis.

Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]- structure

877663-37-1 structure

Product Name:Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]-

CAS No:877663-37-1

MF:C₁₃H₁₀BrFO

MW:281.120306491852

MDL:MFCD07782518

CID:4278303

PubChem ID:60644001

Update Time:2025-10-14

Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]-
- 1-bromo-2-[(3-fluorophenoxy)methyl]benzene
- AKOS008951220
- 1-Bromo-2-((3-fluorophenoxy)methyl)benzene
- 2-Bromobenzyl-(3-fluorophenyl)ether
- 877663-37-1
- MDL： MFCD07782518
- Inchi： 1S/C13H10BrFO/c14-13-7-2-1-4-10(13)9-16-12-6-3-5-11(15)8-12/h1-8H,9H2
- InChI Key： PSHBCQIFFXHLII-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=CC=C1COC1=CC=CC(F)=C1

Computed Properties

Exact Mass: 279.98991Da
Monoisotopic Mass: 279.98991Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 9.2Å²

Benzene, 1-bromo-2-[(3-fluorophenoxy)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB432331-1 g	2-Bromobenzyl-(3-fluorophenyl)ether	877663-37-1		1g	€594.40	2023-04-23
abcr	AB432331-5 g	2-Bromobenzyl-(3-fluorophenyl)ether	877663-37-1		5g	€1,275.00	2023-04-23
Ambeed	A562613-1g	1-Bromo-2-((3-fluorophenoxy)methyl)benzene	877663-37-1	97%	1g	$441.0	2025-04-16
abcr	AB432331-1g	2-Bromobenzyl-(3-fluorophenyl)ether; .	877663-37-1		1g	€1285.20	2025-04-15
abcr	AB432331-5g	2-Bromobenzyl-(3-fluorophenyl)ether	877663-37-1		5g	€1275.00	2023-09-04